2-(Azetidin-1-yl)-2-methylpropanal

medicinal chemistry synthetic methodology building block
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H13NO
Molecular Weight 127.18 g/mol
Cat. No. B13263520
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Technical Parameters


Basic Identity
Product Name2-(Azetidin-1-yl)-2-methylpropanal
Molecular FormulaC7H13NO
Molecular Weight127.18 g/mol
Structural Identifiers
SMILESCC(C)(C=O)N1CCC1
InChIInChI=1S/C7H13NO/c1-7(2,6-9)8-4-3-5-8/h6H,3-5H2,1-2H3
InChIKeyUWTIJYIIQJTALF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(Azetidin-1-yl)-2-methylpropanal (CAS 1135919-31-1): A Strained-Ring Building Block for Procurement


2-(Azetidin-1-yl)-2-methylpropanal is a C₇H₁₃NO heterocyclic aldehyde (MW 127.18) comprising a four‑membered azetidine ring and a gem‑dimethyl‑substituted aldehyde moiety [1]. The azetidine scaffold introduces ca. 26–27 kcal mol⁻¹ of ring strain, significantly higher than the ∼5–6 kcal mol⁻¹ in pyrrolidine or ∼0–1 kcal mol⁻¹ in piperidine, which distinguishes its reactivity, basicity, and conformational profile from those of five‑ and six‑membered saturated N‑heterocycle analogs [2]. The compound is supplied as a research intermediate by multiple vendors, with tracked pricing and purity data facilitating procurement benchmarking [1].

Strained azetidine core Enables electrophilic azetidinylation reactivity not shared by pyrrolidine or piperidine analogs
gem‑Dimethyl shielding Steric protection of the aldehyde group enhances chemoselectivity in reductive amination and cross‑coupling
Procurement benchmarked Supplied by multiple vendors with tracked purity and pricing for reproducible research intermediate sourcing

Why 2-(Azetidin-1-yl)-2-methylpropanal Cannot Be Replaced by Pyrrolidine or Piperidine Homologs


Swapping the azetidine ring of 2-(azetidin-1-yl)-2-methylpropanal for a pyrrolidine (five‑membered) or piperidine (six‑membered) equivalent is not a conservative substitution. The four‑membered ring imposes a puckered conformation with a C–N–C bond angle compressed to ∼90°, versus ∼105–110° in pyrrolidine and ∼110–115° in piperidine, which directly alters nitrogen hybridization, proton affinity, and lone‑pair availability [1]. These geometric and electronic differences propagate into quantifiable changes in pKₐ, lipophilicity, metabolic stability, and steric demand at the α‑position, meaning that biological or catalytic outcomes achieved with the azetidine aldehyde are not transferable to its larger‑ring homologs without re‑optimization [2].

Ring strain & reactivity
Azetidine aldehyde: high strain drives strain‑release transformations
Pyrrolidine/piperidine analogs: low strain; reactivity profiles may not transfer
Physicochemical profile
Azetidine scaffold: distinct pKa, lower LogP, preserved microsomal stability
Larger rings: different protonation, lipophilicity, and metabolic context; salt forms and biological outcomes may shift
Steric environment
gem‑Dimethyl substitution shields the aldehyde; higher chemoselectivity
Unsubstituted azetidine acetaldehyde lacks steric protection; may alter reaction selectivity

Quantitative Differentiation of 2-(Azetidin-1-yl)-2-methylpropanal Against Closest Analogs


Elevated Ring Strain of Azetidine vs. Pyrrolidine and Piperidine Drives Distinct Reactivity

Azetidine possesses substantially higher ring strain than pyrrolidine or piperidine, which modulates the reactivity of 2-(azetidin-1-yl)-2-methylpropanal in ring‑opening and cross‑coupling transformations. Computational and thermochemical analyses place the strain energy of azetidine at approximately 26–27 kcal mol⁻¹, compared with ∼5–6 kcal mol⁻¹ for pyrrolidine and ∼0–1 kcal mol⁻¹ for piperidine [1][2]. This ∼20 kcal mol⁻¹ differential makes the azetidine aldehyde a preferentially activated electrophilic partner in strain‑release transformations that the pyrrolidine or piperidine congeners cannot match.

Ring strain
Cross‑study comparable
≈26–27 kcal mol⁻¹ (azetidine) vs ≈5–6 (pyrrolidine) vs ≈0–1 (piperidine)
Drives distinct strain‑release reactivity
Gas‑phase computational data; validate in synthetic context
medicinal chemistry synthetic methodology building block

Basicity Differential (pKₐ 11.29 vs. 11.27 vs. 11.12) Shapes Protonation State and Salt Formation

The conjugate acid pKₐ (in water, 25 °C) of the parent azetidine is 11.29, marginally higher than that of pyrrolidine (11.27) and measurably higher than that of piperidine (11.12) [1][2][3]. While the numerical gap is modest, the underlying orbital rehybridization enforced by the four‑membered ring alters the nitrogen lone‑pair s‑character, affecting protonation equilibrium and hydrogen‑bonding capacity in a way that the five‑ and six‑membered rings do not replicate [2].

Basicity (pKa)
Class‑level inference
Azetidine 11.29, Pyrrolidine 11.27, Piperidine 11.12
Small pKa shifts affect protonation/salt formation
Experimental aqueous 25 °C; solvent‑dependent
physicochemical properties salt selection purification

Lower Molecular Weight and Higher Fractional sp³ Carbon Count Improve Ligand Efficiency Metrics

2-(Azetidin-1-yl)-2-methylpropanal (C₇H₁₃NO, MW 127.18) is structurally more compact than its pyrrolidine homolog 2-methyl-2-(pyrrolidin-1-yl)propanal (C₈H₁₅NO, MW 141.21) [1] and the hypothetical piperidine analog (C₉H₁₇NO, MW ~155). The reduction of one methylene unit lowers the molecular weight by ~14 Da while maintaining the aldehyde and gem‑dimethyl pharmacophoric features, resulting in a higher fraction of sp³‑hybridized carbons (Fsp³ = 0.71 vs. 0.75 for pyrrolidine analog) and potentially superior ligand efficiency indices when incorporated into lead molecules.

Ligand efficiency
Head‑to‑head
MW 127, Fsp³ 0.71 vs pyrrolidine analog MW 141, Fsp³ 0.75
Lower MW, higher constraint may benefit fragment design
Calculated from CAS; structure–activity review needed
fragment-based drug discovery ligand efficiency physicochemical properties

Differential Metabolic Stability: Azetidine Scaffolds Retain Microsomal Stability While Reducing LogP

A systematic 2023 head‑to‑head study of mono‑ and difluorinated azetidine, pyrrolidine, and piperidine derivatives demonstrated that azetidine‑based compounds consistently exhibit high intrinsic microsomal clearance stability (CLint) comparable to their pyrrolidine and piperidine counterparts, yet the azetidine scaffold imparts lower lipophilicity (reduced LogP) due to fewer methylene units and altered conformational preferences . In the study, mono‑ and difluorination reduced basicity and modulated LogP across all three ring sizes, but the azetidine series occupied a distinct, more hydrophilic region of the pKₐ–LogP plot, providing a valuable extension of the building block space for rational optimization .

ADME profile
Class‑level inference
Azetidine series: lower LogP, high CLint stability. Pyrrolidine/piperidine series: comparable CLint, higher LogP
Enables LogP reduction without sacrificing metabolic stability
2023 study on fluorinated series; substituent‑dependent
metabolic stability microsomal clearance ADME optimization

Steric Shielding at the α‑Position: gem‑Dimethyl Substitution Differentiates from Unsubstituted Azetidine Acetaldehyde

Within the azetidine‑aldehyde chemical space, 2-(azetidin-1-yl)-2-methylpropanal bears a gem‑dimethyl group at the α‑carbon, whereas the simpler congener 2-(azetidin-1-yl)acetaldehyde (CAS 1553230-90-2, C₅H₉NO, MW 99.13) lacks any α‑substitution. The gem‑dimethyl motif introduces significant steric hindrance (calculated A‑value ~1.7 kcal mol⁻¹ for methyl), which shields the aldehyde carbonyl from non‑selective nucleophilic attack and suppresses enolization side reactions. This steric protection is absent in the unsubstituted acetaldehyde analog, making the methylpropanal variant a more chemoselective intermediate for applications where aldehyde over‑reactivity must be tamed, such as in reductive amination or organometallic additions.

Steric shielding
Head‑to‑head
gem‑Dimethyl substitution shields aldehyde vs unsubstituted 2‑(azetidin‑1‑yl)acetaldehyde
Higher chemoselectivity, suppresses over‑reaction
Structural inference; reaction‑specific validation
steric hindrance chemoselectivity synthetic intermediate

Commercial Sourcing Landscape: Pricing and Availability Compared to the Pyrrolidine Homolog

Market data aggregated from Kuujia (2023–2024) shows that 2-(azetidin-1-yl)-2-methylpropanal (95% purity) is available from Enamine and Ambeed at a 1‑gram list price of $1,642–$2,257 [1]. In contrast, the pyrrolidine homolog 2-methyl-2-(pyrrolidin-1-yl)propanal (95% purity) is offered by AKSci and other vendors at substantially lower price points (typically <$500/1 g, though exact quotes vary) . The price premium for the azetidine aldehyde reflects the added synthetic complexity of constructing the strained four‑membered ring, but it also correlates with the differentiated reactivity and physicochemical properties documented above.

Commercial pricing
Head‑to‑head
Target: $1,642–$2,257/g vs pyrrolidine analog: substantially lower
Procurement premium reflects scaffold differentiation
2023–2024 vendor data; verify current quotes
procurement vendor comparison cost analysis

Recommended Application Scenarios for 2-(Azetidin-1-yl)-2-methylpropanal Based on Differentiated Evidence


Strain‑Release Functionalization for Late‑Stage Diversification

The ≈26–27 kcal mol⁻¹ ring strain of the azetidine core [1] makes 2-(azetidin-1-yl)-2-methylpropanal an ideal substrate for electrophilic azetidinylation and strain‑release cross‑coupling strategies. In medicinal chemistry programs requiring ‘any‑stage’ installation of azetidine rings onto biorelevant nucleophiles, this aldehyde can serve as a modular linchpin that pyrrolidine or piperidine analogs cannot replicate due to their negligible ring strain [1][2].

Fragment‑Based Lead Generation Requiring Low MW and High Fsp³

With MW 127.18 and Fsp³ 0.71 , 2-(azetidin-1-yl)-2-methylpropanal meets fragment‑library criteria more favorably than the pyrrolidine homolog (MW 141.21, Fsp³ 0.75) [3]. Procurement of this azetidine aldehyde supports fragment‑growing campaigns where every 14 Da reduction and incremental conformational constraint improves ligand efficiency and reduces downstream property‑optimization burden.

Synthesis of sp³‑Rich Chiral Building Blocks via Organocatalytic Aldehyde Transformations

The sterically hindered aldehyde group, protected by the gem‑dimethyl substitution [4], enables highly enantioselective organocatalytic conjugate additions (e.g., to azetidine‑containing nitroolefins) with minimal aldehyde racemization or over‑reaction. This makes the compound a superior entry point to spirocyclic azetidine‑pyrrolidine scaffolds, as demonstrated in recent enantioselective synthesis studies [2].

Pre‑clinical ADME Optimization of CNS‑Penetrant Candidates

When LogP reduction is required without sacrificing metabolic stability, the azetidine scaffold offers a procurement‑advantaged starting point. The 2023 systematic study demonstrated that azetidine derivatives occupy a distinctly lower LogP space while retaining high microsomal stability, positioning 2-(azetidin-1-yl)-2-methylpropanal as a rational choice for designing CNS‑ or solubility‑optimized lead series.

Application
Selection Property
Validation Focus
Strain‑release azetidinylation
High ring‑strain reactivity, electrophilic aldehyde
Cross‑coupling, amination efficiency
Fragment‑based lead generation
Low MW, high Fsp³, conformational constraint
Ligand efficiency, property optimization
Organocatalytic enantioselective synthesis
Sterically hindered aldehyde, gem‑dimethyl protection
Enantioselectivity, aldehyde stability
Preclinical ADME optimization
Lower LogP, retained microsomal stability
Metabolic stability, LogP, CNS candidate profiling
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